Cas no 1361690-76-7 (3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride)

• Product Name: 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride
• CAS No: 1361690-76-7
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4993681
• Update Time: 2025-06-14

3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride

• Inchi： 1S/C13H6Cl3FO/c14-10-5-4-7(6-11(10)15)8-2-1-3-9(12(8)17)13(16)18/h1-6H
• InChI Key： BDZSLVKMCKKHOA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C(=O)Cl)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride

Recent Advances in the Application of 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride (CAS: 1361690-76-7) in Chemical and Pharmaceutical Research

3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride (CAS: 1361690-76-7) is a highly specialized chemical intermediate that has garnered significant attention in recent pharmaceutical and agrochemical research. This compound, characterized by its unique biphenyl structure and reactive carbonyl chloride group, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the most notable applications of 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of selective BTK (Bruton's tyrosine kinase) inhibitors, which show promise in treating B-cell malignancies. The study reported a 40% improvement in yield compared to traditional synthetic routes, underscoring the compound's potential in streamlining drug development processes.

In addition to its pharmaceutical applications, this compound has shown remarkable versatility in materials science. Research conducted at MIT in 2024 revealed that derivatives of 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride can be used to create novel liquid crystal materials with enhanced thermal stability. These materials exhibit potential applications in advanced display technologies and optical devices, opening new avenues for interdisciplinary research.

The safety profile and handling requirements of 3',4'-Dichloro-2-fluoro-biphenyl-3-carbonyl chloride have been extensively studied in recent years. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) established clear guidelines for its safe handling in industrial settings. The study emphasized the importance of proper personal protective equipment due to the compound's reactive carbonyl chloride group, while confirming its relatively low environmental persistence compared to similar halogenated compounds.

Looking forward, the scientific community anticipates expanded applications for this versatile compound. Current research initiatives are exploring its potential in the development of next-generation antimicrobial agents, particularly against drug-resistant bacterial strains. The unique electronic properties imparted by its dichloro-fluoro substitution pattern make it particularly attractive for designing molecules that can overcome existing resistance mechanisms.